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Compound of Interest

Compound Name: 3'-Allyl-3'-deoxythymidine

CAS No.: 120232-10-2

Cat. No.: B12797780

Get Quote

Part 1: Strategic Overview & Technical Grounding
The incorporation of 3'-allyl-dT (3'-allyl-2'-deoxythymidine) into oligonucleotides serves two

distinct primary purposes in modern nucleic acid chemistry: orthogonal functionalization (via

thiol-ene click chemistry) and exonuclease resistance (via 3'-end blocking).

To navigate this synthesis correctly, one must distinguish between the two structural isomers

often conflated in colloquial laboratory terminology:

C5-Allyl-dT (Base-Modified): The allyl group is attached to the C5 position of the thymine

base. This allows the modification to be placed internally or at the 3'-terminus without

disrupting the phosphodiester backbone. It is the preferred scaffold for "click" conjugation.

3'-O-Allyl-dT (Sugar-Modified): The allyl group acts as a cap on the 3'-hydroxyl of the ribose.

This modification acts as an absolute chain terminator, preventing polymerase extension and

providing robust protection against 3'→5' exonucleases. It can only be positioned at the 3'-

terminus.

Experimental Logic:
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For Conjugation (Thiol-Ene): We utilize C5-Allyl-dT because the allyl handle is sterically

accessible and does not interfere with hybridization or stability.

For Stability/Blocking: We utilize 3'-O-Allyl-dT.

Synthesis Constraint: Standard phosphoramidite synthesis proceeds 3'→5'. Therefore,

placing a modification at the 3'-end requires a solid support pre-loaded with that specific

nucleoside.

Part 2: Experimental Protocols
Protocol A: Synthesis of Oligonucleotides with 3'-
Terminal Allyl-dT
Scope: Creating an oligo with a 3'-terminal allyl group for downstream conjugation or blocking.

Materials Required:

Solid Support:

For C5-Allyl-dT:5'-DMT-5-Allyl-dU-succinyl-CPG (Commercial or Custom).

For 3'-O-Allyl-dT:5'-DMT-3'-O-Allyl-dT-linked CPG (Linkage via N3-benzoyl or Q-linker to

base, as 3'-OH is blocked).

Reagents: Standard DNA phosphoramidites, Oxidizer (0.02 M Iodine), Activator (ETT or

BTT), Cap A/B.

Deprotection Buffer: Ammonium Hydroxide (28-30%) or AMA (1:1 Methylamine/Ammonium

Hydroxide).

Step-by-Step Workflow:

Column Loading:

Load the synthesis column with the specific Allyl-dT CPG (Target scale: 1 µmol).
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Expert Insight: Do not use a Universal Support for 3'-O-Allyl-dT unless you have the

corresponding 5'-phosphoramidite for inverse synthesis. The 3'-hydroxyl blockage

prevents standard coupling to a universal linker.

Automated Synthesis Cycle (Standard 3'→5'):

Detritylation: 3% TCA in Dichloromethane (DCM). Monitor orange trityl effluent to ensure

the first base is active.

Coupling: condensation of 5'-OH with incoming phosphoramidite (10 min coupling time

recommended for modified supports to overcome steric hindrance).

Oxidation: 0.02 M Iodine in THF/Pyridine/Water.

Critical Check: The allyl double bond is generally stable to standard iodine oxidation

conditions (1-2 minutes). Avoid extended oxidation times (>5 mins) which may lead to

iodocyclization side reactions.

Capping: Acetic anhydride/N-methylimidazole.[1]

Cleavage & Deprotection:

Reagent: Concentrated Ammonium Hydroxide (28-30%).

Conditions: Incubate at 55°C for 8-16 hours (or 65°C for 4 hours).

Causality: The allyl ether (3'-O-allyl) and allyl-amino/vinyl (C5-allyl) groups are stable to

nucleophilic attack by ammonia.

Avoid: Do not use Palladium (Pd) catalysts or hydrogenation conditions, as these will

reduce the allyl double bond to a propyl group or cleave it (if using Alloc chemistry).

Purification:

Perform RP-HPLC. The allyl group is hydrophobic; the full-length product will elute later

than failure sequences.

QC: Verify mass via ESI-MS. (Allyl modification adds ~40 Da vs standard dT).
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Protocol B: Thiol-Ene "Click" Conjugation (Post-
Synthesis)
Scope: Covalent attachment of a thiol-containing ligand (e.g., Peptide-SH, Fluorophore-SH) to

the Allyl-dT oligo.

Mechanism: Radical-mediated thiol-ene coupling (hydrothiolation).

Reagents:

Allyl-modified Oligonucleotide (from Protocol A).

Thiol-Ligand (10–50 equivalents).

Radical Initiator: VA-044 (Water-soluble azo initiator) or LAP (Photoinitiator).

Buffer: Phosphate Buffer (pH 7.0).

Procedure:

Solubilization: Dissolve Oligo (10 nmol) in 50 µL degassed Phosphate Buffer (pH 7).

Addition: Add Thiol-Ligand (500 nmol) and VA-044 (100 nmol).

Reaction:

Thermal: Incubate at 37°C–45°C for 2–4 hours.

Photochemical (Optional): Irradiate at 365 nm for 15 minutes (if using LAP).

Quenching: Add excess DTT to quench unreacted radicals.

Purification: Desalt via NAP-10 column or precipitate with Ethanol/NaOAc to remove excess

ligand.

Part 3: Visualization & Data
Table 1: Comparison of Allyl-dT Variants
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Feature C5-Allyl-dT (Base) 3'-O-Allyl-dT (Sugar)

Position Internal or Terminal 3'-Terminal ONLY

Function Conjugation Handle (Click)
Chain Terminator /

Exonuclease Blocker

Synthesis Req.
Standard Phosphoramidite or

CPG
Specialized CPG (Base-linked)

Polymerase Compatibility
Compatible (Read-through

possible)
Incompatible (Stops extension)

Stability High High (Ether linkage)

Figure 1: Synthesis and Conjugation Workflow
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Caption: Workflow for synthesizing 3'-Allyl-dT oligonucleotides followed by radical-mediated

thiol-ene conjugation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12797780?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

